Cas no 1179204-81-9 (2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid)

• Product Name: 2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid
• CAS No: 1179204-81-9
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• MDL: MFCD12824019
• CID: 4785940
• PubChem ID: 61025903
• Update Time: 2025-10-25

2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid

• MDL： MFCD12824019
• Inchi： 1S/C11H9ClN2O2/c1-14-6-8(5-13-14)7-2-3-10(12)9(4-7)11(15)16/h2-6H,1H3,(H,15,16)
• InChI Key： MBTMTEZDCPPUGQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2
• Topological Polar Surface Area: 55.1

Additional information on 2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid

Comprehensive Overview of 2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid (CAS No. 1179204-81-9)

2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid (CAS 1179204-81-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoic acid derivative, featuring a chloro substituent and a 1-methyl-1H-pyrazol-4-yl moiety, exhibits unique chemical properties that make it valuable for drug discovery and material science applications. Its molecular structure combines aromaticity with heterocyclic functionality, offering versatile reactivity for synthetic modifications.

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In summary, 2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid (CAS 1179204-81-9) is a multifaceted compound bridging pharmaceuticals, materials science, and sustainable chemistry. Its structural features and adaptability ensure continued relevance in cutting-edge research, as evidenced by persistent academic and industrial interest.